Cas no 2680799-97-5 (1-Tert-butyl 4-prop-2-en-1-yl 6-(hydroxymethyl)-1,4-diazepane-1,4-dicarboxylate)

• Product Name: 1-Tert-butyl 4-prop-2-en-1-yl 6-(hydroxymethyl)-1,4-diazepane-1,4-dicarboxylate
• CAS No: 2680799-97-5
• MF: C₁₅H₂₆N₂O₅
• MW: 314.377344608307
• CID: 5623511
• PubChem ID: 165925660
• Update Time: 2025-05-19

1-Tert-butyl 4-prop-2-en-1-yl 6-(hydroxymethyl)-1,4-diazepane-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2680799-97-5
• 1-tert-butyl 4-prop-2-en-1-yl 6-(hydroxymethyl)-1,4-diazepane-1,4-dicarboxylate
• EN300-28308906
• 1-Tert-butyl 4-prop-2-en-1-yl 6-(hydroxymethyl)-1,4-diazepane-1,4-dicarboxylate

• Inchi： 1S/C15H26N2O5/c1-5-8-21-13(19)16-6-7-17(10-12(9-16)11-18)14(20)22-15(2,3)4/h5,12,18H,1,6-11H2,2-4H3
• InChI Key： GXKXGPHAKOGCBX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C(=O)OCC=C)CC(CO)C1)=O

Computed Properties

• Exact Mass: 314.18417193g/mol
• Monoisotopic Mass: 314.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 79.3Ų

Additional information on 1-Tert-butyl 4-prop-2-en-1-yl 6-(hydroxymethyl)-1,4-diazepane-1,4-dicarboxylate

Introduction to 1-Tert-butyl 4-prop-2-en-1-yl 6-(hydroxymethyl)-1,4-diazepane-1,4-dicarboxylate (CAS No. 2680799-97-5)

1-Tert-butyl 4-prop-2-en-1-yl 6-(hydroxymethyl)-1,4-diazepane-1,4-dicarboxylate, identified by its CAS number 2680799-97-5, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the diazepane class, a heterocyclic structure known for its potential biological activity. The presence of multiple functional groups, including a tert-butyl moiety, a prop-2-enyl (allyl) side chain, and two carboxylate groups, contributes to its unique chemical properties and reactivity. These features make it a promising candidate for further exploration in drug discovery and development.

The tert-butyl group at the 1-position of the diazepane ring enhances the lipophilicity of the molecule, which is often a critical factor in drug absorption and distribution. Additionally, the prop-2-enyl substituent introduces a double bond that can participate in various chemical reactions, such as Michael additions or Diels-Alder reactions, providing synthetic flexibility. The hydroxymethyl group at the 6-position adds another layer of complexity, potentially influencing solubility and metabolic pathways. The presence of two carboxylate groups at the 1 and 4 positions not only increases the molecule's polarity but also suggests potential for salt formation, which is common in pharmaceutical formulations.

In recent years, there has been growing interest in diazepane derivatives due to their reported biological activities. Studies have shown that compounds with similar structural motifs exhibit properties such as analgesic, anti-inflammatory, and neuroprotective effects. The specific arrangement of functional groups in 1-Tert-butyl 4-prop-2-en-1-yl 6-(hydroxymethyl)-1,4-diazepane-1,4-dicarboxylate may contribute to its potential pharmacological profile. For instance, the tert-butyl group could enhance binding affinity to certain receptors, while the allyl side chain might facilitate metabolic interactions.

One of the most compelling aspects of this compound is its potential application in modulating central nervous system (CNS) activity. The diazepane core is structurally related to benzodiazepines, a class of drugs widely used for their anxiolytic and sedative properties. While 1-Tert-butyl 4-prop-2-en-1-yl 6-(hydroxymethyl)-1,4-diazepane-1,4-dicarboxylate does not share identical pharmacological targets with benzodiazepines due to differences in substitution patterns, it may still exhibit similar or related effects through unique mechanisms. This makes it an intriguing subject for further investigation.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can gain insights into how this compound might bind to biological targets such as enzymes or receptors. Preliminary studies suggest that the hydroxymethyl group could form hydrogen bonds with polar residues in protein binding pockets, while the charged carboxylate groups might interact with acidic or basic side chains. These interactions could be critical for determining its efficacy and selectivity.

The synthesis of 1-Tert-butyl 4-prop-2-en-1-yl 6-(hydroxymethyl)-1,4-diazepane-1,4-dicarboxylate presents both challenges and opportunities. The complexity of its structure requires careful planning to ensure high yields and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions could be employed to construct key functional groups efficiently. Additionally, protecting group strategies may be necessary to prevent unwanted side reactions during multi-step synthesis.

In conclusion,1-Tert-butyl 4-prop-2-en-1-yl 6-(hydroxymethyl)-1,4-diazepane-1,4-dicarboxylate (CAS No. 2680799-97-5) represents a fascinating compound with potential therapeutic applications. Its unique structural features offer opportunities for designing novel drugs with improved pharmacological profiles. As research continues to uncover new biological activities and synthetic methodologies,this molecule is poised to play a significant role in future pharmaceutical developments.